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Compound of Interest

Compound Name: 2-ethoxy-N-(3-pyridinyl)acetamide
Cat. No.: B12585163
Get Quote

Executive Summary & Compound Identity

2-ethoxy-N-(3-pyridinyl)acetamide is a synthetic small molecule often utilized as a building
block in medicinal chemistry or as a structural probe in structure-activity relationship (SAR)
studies (e.g., for kinase inhibitors or ion channel modulators).[1] Its structure combines a 3-
aminopyridine core with an ethoxyacetyl tail, imparting specific solubility and stability
characteristics that differ from its regioisomers.

Critical Isomer Distinction

WARNING: This compound is frequently confused with its regioisomer, N-(2-ethoxypyridin-3-
yl)acetamide. Verify your CAS number and structure before proceeding.
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Feature Target Compound Common Isomer (Caution)
2-ethoxy-N-(3- N-(2-ethoxypyridin-3-
Name o ) )
pyridinyl)acetamide yl)acetamide
Ethoxy group is on the acetyl Ethoxy group is on the pyridine
Structure ) )
chain. ring.[2]
CAS Number 600139-98-8 63756-63-8
Formula CoH12N202 CoH12N202
MW 180.20 g/mol 180.20 g/mol

Physicochemical Profile & Stability

Understanding the chemical nature of this amide is prerequisite to proper handling.

o Hygroscopicity: The pyridine nitrogen is a hydrogen bond acceptor, making the solid
potentially hygroscopic. Moisture uptake can lead to hydrolysis of the amide bond over
extended periods or inaccurate weighing.

o Oxidation Sensitivity: The pyridine ring is susceptible to N-oxidation if exposed to strong
oxidizing agents or prolonged light/air exposure in solution.

e Solubility:

o Primary Solvent:DMSO (Dimethyl sulfoxide) is the preferred solvent for stock solutions (up
to 50-100 mM).

o Secondary Solvent:Ethanol (lower solubility than DMSO, but useful for evaporation).

o Agqueous: Poor solubility in neutral water. Requires pre-dissolution in organic solvent
before aqueous dilution.

Storage Requirements
Solid State Storage

To maintain purity >98% over 12+ months:
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o Temperature: Store at -20°C.
o Atmosphere: Store under inert gas (Argon or Nitrogen) if possible.

o Container: Amber glass vials with Teflon-lined caps to prevent light exposure and moisture
ingress.

» Desiccation: Keep vials inside a secondary container (desiccator or sealed jar with silica gel).

Solution Storage (Stock)
e Solvent: Anhydrous DMSO (molecular sieve treated).

e Concentration: 10 mM to 50 mM recommended.

» Conditions: Aliquot into single-use volumes (e.g., 20-50 uL) to avoid freeze-thaw cycles.
Store at -80°C for long-term (>1 month) or -20°C for short-term.

 Stability: Stable in DMSO at -20°C for ~3 months.

Experimental Protocols
Protocol A: Stock Solution Preparation (Standard 10
mM)

Objective: Create a stable, precipitate-free stock solution for biological assays.

Materials:

Solid 2-ethoxy-N-(3-pyridinyl)acetamide (MW: 180.20 g/mol )

Anhydrous DMSO (Grade: Cell Culture Tested)

Vortex mixer

1.5 mL Amber Microcentrifuge Tubes

Procedure:
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o Equilibration: Remove the product vial from the freezer and allow it to warm to room
temperature (approx. 30 mins) before opening. This prevents condensation from forming on
the hygroscopic solid.

e Weighing: Accurately weigh 1.80 mg of solid into a microcentrifuge tube.
 Calculation:

o For 1.80 mg at 10 mM (0.01 M):
e Solubilization: Add 1000 pL (1 mL) of anhydrous DMSO.

o Mixing: Vortex vigorously for 30 seconds. Inspect visually; the solution should be clear and
colorless.

 Aliquoting: Immediately dispense into 50 pL aliquots in amber tubes.

o Storage: Label with Compound Name, Conc., Date, and Solvent. Freeze at -20°C or -80°C.

Protocol B: Aqueous Dilution for Cellular Assays

Obijective: Dilute the hydrophobic stock into culture media without causing precipitation
("crashing out”).

Procedure:
e Thaw: Thaw a single aliquot of 10 mM DMSO stock at room temperature. Vortex briefly.
 Intermediate Dilution (Optional but Recommended):

o Prepare a 10x working solution in media/buffer containing 1-5% DMSO first, rather than
dumping 100% DMSO stock directly into 100% aqueous media.

o Example: To get 10 uM final in assay:
» Dilute 10 mM stock 1:100 into buffer (Result: 100 uM).

» Add this 100 uM solution 1:10 to cells.
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« Direct Dilution Method:
o Place the pipette tip submerged in the rapidly stirring media.
o Slowly eject the DMSO stock.

o Max DMSO Tolerance: Ensure final DMSO concentration is <0.5% (v/v) to avoid solvent
toxicity in cells.

Workflow Visualizations
Figure 1: Reconstitution & Storage Workflow

This diagram outlines the critical decision points for handling the solid compound to ensure
long-term stability.
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Caption: Step-by-step workflow for reconstituting 2-ethoxy-N-(3-pyridinyl)acetamide to
minimize hydrolytic degradation.
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Figure 2: Serial Dilution Strategy

This diagram illustrates the "Intermediate Step” method to prevent compound precipitation

during biological assays.
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Caption: Recommended dilution cascade to maintain solubility in aqueous buffers.

Troubleshooting Guide

Issue Possible Cause

Corrective Action

Rapid addition of DMSO stock

Precipitation upon dilution ) )
to water; High concentration.

Use the "Intermediate Dilution”
step (Fig 2). Warm buffer to
37°C. Sonicate briefly.

) ) Oxidation of pyridine ring or
Yellowing of solid ) .
amide hydrolysis.

Check purity by LC-MS. If
<90%, discard. Store under

Argon in future.

) Freeze-thaw degradation or
Inconsistent Assay Data _ _
moisture absorption.

Use single-use aliquots.
Ensure vial was at RT before

opening.

o Compound lipophilicity is
Solubility limit reached )
higher than expected.

Add a solubilizing agent like
Tween-80 (0.1%) or
Cyclodextrin to the assay
buffer.
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» National Center for Biotechnology Information (NCBI). PubChem Compound Summary for
CID 12217342 (Isomer Analog Reference). Retrieved from [Link]

e Di, L., & Kerns, E. H. (2016).Drug-like Properties: Concepts, Structure Design and Methods
from ADME to Toxicity Optimization. Academic Press. (Standard reference for
solubility/stability protocols).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. N-(2-ethoxyphenyl)-2-(2-nitropyridin-3-yl)oxyacetamide | C15H15N305 | CID 3890772 -
PubChem [pubchem.ncbi.nim.nih.gov]

e 2. chemscene.com [chemscene.com]
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pyridinyl)acetamide]. BenchChem, [2026]. [Online PDF]. Available at:
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of-2-ethoxy-n-3-pyridinyl-acetamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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